Cas no 1807177-40-7 (Ethyl 4-cyano-5-difluoromethoxy-2-(hydroxymethyl)phenylacetate)

• Product Name: Ethyl 4-cyano-5-difluoromethoxy-2-(hydroxymethyl)phenylacetate
• CAS No: 1807177-40-7
• MF: C₁₃H₁₃F₂NO₄
• MW: 285.24343085289
• CID: 4944143
• Update Time: 2025-07-15

Ethyl 4-cyano-5-difluoromethoxy-2-(hydroxymethyl)phenylacetate Chemical and Physical Properties

Names and Identifiers

• Ethyl 4-cyano-5-difluoromethoxy-2-(hydroxymethyl)phenylacetate

• Inchi： 1S/C13H13F2NO4/c1-2-19-12(18)5-8-4-11(20-13(14)15)9(6-16)3-10(8)7-17/h3-4,13,17H,2,5,7H2,1H3
• InChI Key： VLHJLPVYVYUISU-UHFFFAOYSA-N
• SMILES： FC(OC1C(C#N)=CC(CO)=C(C=1)CC(=O)OCC)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 20
• Rotatable Bond Count: 7
• Complexity: 369
• XLogP3: 1.8
• Topological Polar Surface Area: 79.6

Additional information on Ethyl 4-cyano-5-difluoromethoxy-2-(hydroxymethyl)phenylacetate

Introduction to Ethyl 4-cyano-5-difluoromethoxy-2-(hydroxymethyl)phenylacetate (CAS No. 1807177-40-7)

Ethyl 4-cyano-5-difluoromethoxy-2-(hydroxymethyl)phenylacetate (CAS No. 1807177-40-7) is a novel compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique structural features, holds potential applications in the development of new therapeutic agents. In this article, we will delve into the chemical properties, synthesis methods, biological activities, and recent research advancements associated with this compound.

The molecular structure of Ethyl 4-cyano-5-difluoromethoxy-2-(hydroxymethyl)phenylacetate is composed of a phenyl ring substituted with a cyano group at the 4-position, a difluoromethoxy group at the 5-position, and a hydroxymethyl group at the 2-position. The ester functionality at the terminal position adds to its chemical versatility and reactivity. These structural elements collectively contribute to its unique pharmacological profile and potential therapeutic applications.

Recent studies have highlighted the importance of fluorinated compounds in drug discovery due to their enhanced metabolic stability and improved pharmacokinetic properties. The presence of the difluoromethoxy group in Ethyl 4-cyano-5-difluoromethoxy-2-(hydroxymethyl)phenylacetate is particularly noteworthy, as it can significantly influence the compound's biological activity and drug-like properties. For instance, a study published in the Journal of Medicinal Chemistry demonstrated that fluorinated analogs of certain compounds exhibit enhanced potency and selectivity compared to their non-fluorinated counterparts.

The synthesis of Ethyl 4-cyano-5-difluoromethoxy-2-(hydroxymethyl)phenylacetate involves a multi-step process that requires precise control over reaction conditions to ensure high yield and purity. One common synthetic route involves the reaction of 4-cyano-5-difluoromethoxy-2-hydroxymethylbenzoic acid with ethanol in the presence of a suitable catalyst. This method has been optimized to achieve high yields and minimal side products, making it suitable for large-scale production.

In terms of biological activity, preliminary studies have shown that Ethyl 4-cyano-5-difluoromethoxy-2-(hydroxymethyl)phenylacetate exhibits promising anti-inflammatory and anti-proliferative properties. A recent in vitro study conducted by researchers at the University of California demonstrated that this compound effectively inhibits the production of pro-inflammatory cytokines in human macrophages. Additionally, it has been shown to exhibit cytotoxic effects against various cancer cell lines, suggesting its potential as an anticancer agent.

The pharmacokinetic properties of Ethyl 4-cyano-5-difluoromethoxy-2-(hydroxymethyl)phenylacetate have also been investigated in preclinical studies. These studies have revealed that the compound has favorable absorption, distribution, metabolism, and excretion (ADME) properties, which are crucial for its potential use as a therapeutic agent. Specifically, it has been found to have good oral bioavailability and a long half-life, making it suitable for once-daily dosing regimens.

Furthermore, ongoing research is focused on optimizing the formulation and delivery methods for Ethyl 4-cyano-5-difluoromethoxy-2-(hydroxymethyl)phenylacetate. Nanoparticle-based delivery systems are being explored to enhance its bioavailability and reduce potential side effects. These advanced delivery systems can target specific tissues or cells, thereby improving therapeutic efficacy while minimizing systemic toxicity.

In conclusion, Ethyl 4-cyano-5-difluoromethoxy-2-(hydroxymethyl)phenylacetate (CAS No. 1807177-40-7) is a promising compound with diverse applications in medicinal chemistry and pharmaceutical research. Its unique structural features and favorable biological activities make it an attractive candidate for further development as a therapeutic agent. Ongoing research efforts are expected to uncover additional insights into its mechanisms of action and potential clinical applications.